Cas no 2097913-34-1 (methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate)

• Product Name: methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate
• CAS No: 2097913-34-1
• MF: C₁₆H₂₀N₄O₅S₂
• MW: 412.483800888062
• CID: 5820676
• PubChem ID: 126851177
• Update Time: 2025-06-15

methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate
• 2097913-34-1
• AKOS032461458
• F6549-2059
• methyl 4-methoxy-3-[[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl]benzoate
• methyl 4-methoxy-3-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate

• Inchi： 1S/C16H20N4O5S2/c1-24-13-4-3-11(16(21)25-2)9-14(13)27(22,23)19-12-5-7-20(8-6-12)15-10-17-26-18-15/h3-4,9-10,12,19H,5-8H2,1-2H3
• InChI Key： BQTZROLWCBPIAH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(NC1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 412.08751210g/mol
• Monoisotopic Mass: 412.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 147Ų

Additional information on methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate

Comprehensive Overview of Methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate (CAS No. 2097913-34-1)

The compound methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate (CAS No. 2097913-34-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,5-thiadiazole ring and piperidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a sulfonamide-based inhibitor, which aligns with current trends in drug discovery targeting enzyme modulation and signal transduction pathways.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate stands out for its balanced lipophilicity and electronic properties, which are critical for bioavailability. This compound’s CAS No. 2097913-34-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Its synthesis often involves multi-step reactions, including sulfonylation and N-alkylation, which are topics of interest in organic chemistry forums.

The 1,2,5-thiadiazole component in this molecule is a key structural motif found in many bioactive compounds. Its presence enhances the compound’s ability to interact with biological targets, such as kinases or GPCRs, which are hot topics in precision medicine. Additionally, the piperidine ring contributes to conformational rigidity, improving binding affinity—a feature highly sought after in fragment-based drug design. These attributes make CAS No. 2097913-34-1 a subject of patents and preclinical studies.

From an SEO perspective, queries like "sulfonamide inhibitors 2024" or "thiadiazole piperidine derivatives" often lead to discussions about this compound. Its potential applications in neurodegenerative disease research and metabolic disorder therapeutics align with trending health concerns. Furthermore, the compound’s methyl ester group offers flexibility for prodrug strategies, a technique gaining traction in drug delivery optimization.

Environmental and regulatory considerations are also part of the discourse around methyl 4-methoxy-3-{1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylsulfamoyl}benzoate. While not classified as hazardous, its biodegradation pathways and green chemistry synthesis methods are under scrutiny to meet sustainable development goals. This dual focus on efficacy and sustainability resonates with modern research priorities.

In summary, CAS No. 2097913-34-1 represents a convergence of innovative chemistry and practical applications. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in life sciences and material innovation. As research progresses, this compound is likely to feature prominently in publications and patent filings, solidifying its role in advancing scientific frontiers.